Cas no 937604-82-5 (2-[(2-chloro-3-oxocyclohex-1-en-1-yl)amino]benzoic acid)

• Product Name: 2-[(2-chloro-3-oxocyclohex-1-en-1-yl)amino]benzoic acid
• CAS No: 937604-82-5
• CID: 4666310
• Update Time: 2025-05-25

2-[(2-chloro-3-oxocyclohex-1-en-1-yl)amino]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-((2-CHLORO-3-OXOCYCLOHEX-1-ENYL)AMINO)BENZOIC ACID
• 2-((2-Chloro-3-oxocyclohex-1-en-1-yl)amino)benzoic acid
• 2-[(2-chloro-3-oxocyclohex-1-en-1-yl)amino]benzoic acid

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 2-[(2-chloro-3-oxocyclohex-1-en-1-yl)amino]benzoic acid

2-[(2-chloro-3-oxocyclohex-1-en-1-yl)amino]benzoic acid: A Comprehensive Overview

The compound with CAS No. 937604-82-5, known as 2-[(2-chloro-3-oxocyclohex-1-en-1-yl)amino]benzoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a substituted cyclohexenone ring. The presence of the chloro group at the 2-position of the cyclohexenone ring introduces interesting electronic and steric effects, making this compound a valuable subject for both academic research and potential therapeutic applications.

Recent studies have highlighted the importance of 2-chloro-substituted cyclohexenones in various biological systems. For instance, researchers have explored the role of these compounds in modulating enzyme activity and their potential as inhibitors of key metabolic pathways. The amino group linking the benzoic acid to the cyclohexenone ring further enhances the molecule's versatility, allowing for interactions with a wide range of biological targets.

One of the most intriguing aspects of 2-chloro-cyclohexenone derivatives is their ability to participate in enamine chemistry. This reactivity has been leveraged in the development of novel synthetic routes for complex molecules, including natural products and drug candidates. The benzoic acid moiety, on the other hand, contributes to the compound's acidity and can play a critical role in its solubility and bioavailability.

From a synthetic perspective, 2-chloro-cyclohexenone derivatives can be prepared through various methods, including oxidation of cyclohexanols or cyclization reactions involving ketones. The introduction of the amino group typically involves nucleophilic substitution or condensation reactions, depending on the specific starting materials and desired stereochemistry.

In terms of biological activity, 2-chloro-cyclohexenone derivatives have shown promise in several areas. For example, they have been investigated as potential anti-inflammatory agents due to their ability to inhibit COX enzymes. Additionally, their role in modulating cellular signaling pathways has led to explorations in cancer therapy and neurodegenerative diseases.

Recent advancements in computational chemistry have also provided deeper insights into the structure-function relationship of this compound. Molecular docking studies have revealed that the chloro group at position 2 plays a crucial role in binding affinity to target proteins. Furthermore, quantum mechanical calculations have shed light on the electronic transitions responsible for its UV-vis absorption properties.

The combination of these properties makes 2-chloro-cyclohexenone derivatives like 937604-82-5 an attractive candidate for further research and development. As scientists continue to unravel its potential applications, this compound is poised to make significant contributions to both basic science and applied medicine.